1-(butylsulfinyl)-3-ethoxy-2-propanol

• IUPAC Name: 1-butylsulfinyl-3-ethoxypropan-2-ol
• InChI: InChI=1S/C9H20O3S/c1-3-5-6-13(11)8-9(10)7-12-4-2/h9-10H,3-8H2,1-2H3
• InChI Key: DPIGWMFASUYUAJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)CC(COCC)O
• Molecular Formula: C9H20O3S
• Molecular Weight: 208.32 g/mol

Description

1-(butylsulfinyl)-3-ethoxy-2-propanol, also known as BEP, is a synthetic compound that has been widely used in scientific research. It belongs to the class of organic compounds known as sulfoxides and is commonly used as a chiral auxiliary in asymmetric synthesis. BEP has a unique chemical structure that makes it an important tool for researchers in various fields of chemistry and biology.

Mechanism of Action

The mechanism of action of 1-(butylsulfinyl)-3-ethoxy-2-propanol is not fully understood. However, it is believed that 1-(butylsulfinyl)-3-ethoxy-2-propanol acts as a chiral auxiliary by selectively coordinating with the reactant molecule, thereby controlling the stereochemistry of the reaction. This allows for the production of chiral compounds with high enantiomeric purity.
Biochemical and Physiological Effects:
1-(butylsulfinyl)-3-ethoxy-2-propanol has not been extensively studied for its biochemical and physiological effects. However, it has been reported to have low toxicity and is generally considered to be safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(butylsulfinyl)-3-ethoxy-2-propanol in laboratory experiments is its high stereoselectivity, which allows for the production of chiral compounds with high enantiomeric purity. 1-(butylsulfinyl)-3-ethoxy-2-propanol is also relatively easy to synthesize and is readily available. However, one of the limitations of using 1-(butylsulfinyl)-3-ethoxy-2-propanol is its high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the use of 1-(butylsulfinyl)-3-ethoxy-2-propanol in scientific research. One potential area of research is the development of new synthetic methodologies using 1-(butylsulfinyl)-3-ethoxy-2-propanol as a chiral auxiliary. Another potential area of research is the exploration of the biochemical and physiological effects of 1-(butylsulfinyl)-3-ethoxy-2-propanol, which may have applications in the development of new drugs and therapeutics. Additionally, 1-(butylsulfinyl)-3-ethoxy-2-propanol may have potential applications in the field of catalysis and materials science.

Synthesis Methods

The synthesis of 1-(butylsulfinyl)-3-ethoxy-2-propanol involves the reaction of 2-propanol with butylsulfinyl chloride in the presence of a base such as potassium hydroxide. The resulting product is then treated with sodium ethoxide to obtain 1-(butylsulfinyl)-3-ethoxy-2-propanol. The synthesis of 1-(butylsulfinyl)-3-ethoxy-2-propanol is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

1-(butylsulfinyl)-3-ethoxy-2-propanol has been extensively used in scientific research as a chiral auxiliary in asymmetric synthesis. It has been found to be a highly effective reagent for the synthesis of chiral compounds such as amino acids, peptides, and natural products. 1-(butylsulfinyl)-3-ethoxy-2-propanol has also been used in the synthesis of various pharmaceuticals and agrochemicals.